Cas no 64643-99-8 (Benzenepropanamide,N-(2-cyanoethyl)-N-[4-[(1-oxo-3-phenylpropyl)amino]butyl]-)

• Product Name: Benzenepropanamide,N-(2-cyanoethyl)-N-[4-[(1-oxo-3-phenylpropyl)amino]butyl]-
• CAS No: 64643-99-8
• MF: C₂₅H₃₁N₃O₂
• MW: 405.532546281815
• CID: 1680454
• Update Time: 2024-08-30

Benzenepropanamide,N-(2-cyanoethyl)-N-[4-[(1-oxo-3-phenylpropyl)amino]butyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N-(2-cyanoethyl)-N-[4-[(1-oxo-3-phenylpropyl)amino]butyl]-
• Benzenepropanamide, N-(2-cyanoethyl)-N-[4-[(1-oxo-3-phenylpropyl)amino]butyl]-

• Inchi： 1S/C25H31N3O2/c26-18-9-21-28(25(30)17-15-23-12-5-2-6-13-23)20-8-7-19-27-24(29)16-14-22-10-3-1-4-11-22/h1-6,10-13H,7-9,14-17,19-21H2,(H,27,29)
• InChI Key： DLSARCCDBMEZNV-UHFFFAOYSA-N
• SMILES： C1(CCC(N(CCC#N)CCCCNC(=O)CCC2=CC=CC=C2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 405.24183

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 675.3±55.0 °C(Predicted)
• PSA: 73.2
• pka: 16.03±0.46(Predicted)